Cas no 61764-68-9 (Adenine, N-benzyl-9-(tetrahydro-2H-pyran-2-yl)- (8CI))

• Product Name: Adenine, N-benzyl-9-(tetrahydro-2H-pyran-2-yl)- (8CI)
• CAS No: 61764-68-9
• MF: C₁₇H₁₉N₅O
• MW: 309.365662813187
• CID: 955066
• PubChem ID: 16834
• Update Time: 2025-04-19

Adenine, N-benzyl-9-(tetrahydro-2H-pyran-2-yl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine, N-benzyl-9-(tetrahydro-2H-pyran-2-yl)- (8CI)
• 6-Benzylamino-9-tetrahydropyran-2-yl-9H-purine
• DTXCID6018801
• N-Benzyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• Caswell No. 083F
• Oprea1_353490
• AC-19706
• NS00124433
• Z56780075
• Adenine,N-benzyl-9-(tetrahydro-2H-pyran-2-yl)-(8ci)
• N-(Phenylmethyl)-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• 9H-Purin-6-amine, N-(phenylmethyl)-9-(tetrahydro-2H-pyran-2-yl)-
• N-Phenylmethyl)-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• N-Benzyl-9-(2-tetrahydropyranyl)adenine
• CHEMBL476190
• SCHEMBL218275
• 2312-73-4
• SR-01000027858
• HMS2489P08
• ADENINE, N-BENZYL-9-(TETRAHYDROPYRAN-2-YL)-
• 9H-Purine, 6-benzylamino-9-tetrahydropyran-2-yl-
• AKOS016843735
• BAP9THP
• STL510929
• Q27253765
• ChemDiv1_000097
• ABG-3039
• UNII-23NQ6S177V
• Pyranyl benzyladenine
• MLS002637047
• 6-(benzylamino)-9-(2-tetrahydropyranyl)-9h-purine
• DTXSID8038801
• Tox21_301613
• SD-8339
• SR-01000027858-1
• N6-Benzyl-9-(2-tetrahydropyranyl)adenine
• EPA Pesticide Chemical Code 110001
• POFWRMVFWIJXHP-UHFFFAOYSA-N
• MLS000098007
• ABG 3039
• SMR000065644
• NCGC00255573-01
• Adenine, N-benzyl-9-(tetrahydro-2H-pyran-2-yl)-
• HY-119698
• CAS-2312-73-4
• N-benzyl-9-(oxan-2-yl)-9H-purin-6-amine
• AKOS001030389
• CCG-121004
• 6-(BENZYLAMINE)-9-(2-TETRAHYDROPYRANYL)-9H-PURINE
• HMS587E09
• PBA (growth stimulant)
• N-BENZYL-9-(TETRAHYDRO-2H-PYRAN-2-YL)ADENINE
• N-benzyl-9-(oxan-2-yl)purin-6-amine
• SD 8339
• 23NQ6S177V
• 61764-68-9
• CS-0077827
• Acell

• Inchi： 1S/C17H19N5O/c1-2-6-13(7-3-1)10-18-16-15-17(20-11-19-16)22(12-21-15)14-8-4-5-9-23-14/h1-3,6-7,11-12,14H,4-5,8-10H2,(H,18,19,20)
• InChI Key： POFWRMVFWIJXHP-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=NC2C(=NC=NC1=2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.15896025g/mol
• Monoisotopic Mass: 309.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.9Ų